Cas no 405165-12-0 (4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene)

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene is a boronate ester-functionalized thiophene derivative, commonly employed as a key intermediate in organic synthesis and materials science. The octyl side chain enhances solubility in organic solvents, facilitating its use in solution-phase reactions, while the dioxaborolane group serves as a versatile handle for Suzuki-Miyaura cross-coupling reactions. This compound is particularly valuable in the synthesis of conjugated polymers and small molecules for optoelectronic applications, such as organic semiconductors and OLED materials. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a reliable building block for advanced molecular architectures.
4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene structure
405165-12-0 structure
Product Name:4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
CAS No:405165-12-0
MF:C18H31BO2S
MW:322.3135
MDL:MFCD27976835
CID:2184089
PubChem ID:253660033
Update Time:2025-10-23

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 4-N-octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
    • 4-octylthiophene-2-boronic acid pinacol ester
    • 4-n-Octyl-2-thiopheneboronic Acid Pinacol Ester
    • 4,4,5,5-Tetramethyl-2-(4-n-octyl-2-thienyl)-1,3,2-dioxaborolan
    • 4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane
    • O0411
    • J3.602.000H
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-4-octylthiophene
    • 405165-12-0
    • MFCD27976835
    • T72435
    • 4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
    • MDL: MFCD27976835
    • Inchi: 1S/C18H31BO2S/c1-6-7-8-9-10-11-12-15-13-16(22-14-15)19-20-17(2,3)18(4,5)21-19/h13-14H,6-12H2,1-5H3
    • InChI Key: RKYWQDDPNVTJJQ-UHFFFAOYSA-N
    • SMILES: S1C([H])=C(C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 322.2137816g/mol
  • Monoisotopic Mass: 322.2137816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7

Experimental Properties

  • Refractive Index: 1.4930-1.4970

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Security Information

  • Storage Condition:0-10°C

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0411-5G
4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
405165-12-0 >96.0%(GC)
5g
¥2635.00 2024-04-16
Chemenu
CM214282-1g
4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane
405165-12-0 95+%
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$326 2021-08-04
abcr
AB474640-1 g
4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene, 96%; .
405165-12-0 96%
1g
€163.60 2023-07-18
abcr
AB474640-5 g
4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene, 96%; .
405165-12-0 96%
5g
€509.30 2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
O867100-200mg
4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
405165-12-0 ≥96%
200mg
¥354.60 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
O867100-1g
4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
405165-12-0 ≥96%
1g
¥860.40 2022-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0411-1G
4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
405165-12-0 >96.0%(GC)
1g
¥850.00 2024-04-16
Chemenu
CM214282-1g
4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane
405165-12-0 95%+
1g
$363 2023-01-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
O0411-5g
4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
405165-12-0 96.0%(GC)
5g
¥3990.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
O0411-1g
4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
405165-12-0 96.0%(GC)
1g
¥1180.0 2022-06-10
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